![molecular formula C12H27NO2Si B1591808 N-{[Diethoxy(methyl)silyl]methyl}cyclohexanamine CAS No. 27445-54-1](/img/structure/B1591808.png)
N-{[Diethoxy(methyl)silyl]methyl}cyclohexanamine
Overview
Description
Scientific Research Applications
Analytical Characterization and Synthetic Chemistry
Analytical Profiles for Research Chemicals : Studies have characterized various psychoactive arylcyclohexylamines, highlighting the development of analytical methods for their identification in biological matrices. While the specific compound N-{[Diethoxy(methyl)silyl]methyl}cyclohexanamine was not directly mentioned, related research focuses on synthesizing and analyzing N-alkyl-arylcyclohexylamines, demonstrating the forensic and legislative challenges posed by new psychoactive substances (NPS) (De Paoli, Brandt, Wallach, Archer, & Pounder, 2013). Additionally, the synthesis and analytical characterization of N-alkyl-arylcyclohexylamines have been described, aiding in the identification of newly emerging substances of abuse (Wallach, Colestock, Cicali, Elliott, Kavanagh, Adejare, Dempster, & Brandt, 2016).
Material Science Applications : The interaction of organo-silanes with silica surfaces has been studied, showing that certain amines can enhance the bonding of γ-methacryloxypropyltrimethoxysilane to silica, improving the composite's water resistance and tensile strength (Chen & Brauer, 1982). This research may be indirectly related to the compound , illustrating the broader utility of silyl groups in material enhancement.
Synthetic Chemistry Innovations : Research into cyclohexanones and cyclohexenones derivatives has shown regioselective reactions with ethanolamine and ethylene glycol, producing novel cyclohexenylethanolamines and dioxolanes, which could have implications for the synthesis and applications of N-{[Diethoxy(methyl)silyl]methyl}cyclohexanamine derivatives (Kriven’ko, Kozlova, Grigor’ev, & Sorokin, 2003).
Safety And Hazards
properties
IUPAC Name |
N-[[diethoxy(methyl)silyl]methyl]cyclohexanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H27NO2Si/c1-4-14-16(3,15-5-2)11-13-12-9-7-6-8-10-12/h12-13H,4-11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REODOQPOCJZARG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](C)(CNC1CCCCC1)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H27NO2Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10594147 |
Source
|
| Record name | N-{[Diethoxy(methyl)silyl]methyl}cyclohexanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10594147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.43 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[Diethoxy(methyl)silyl]methyl}cyclohexanamine | |
CAS RN |
27445-54-1 |
Source
|
| Record name | N-[(Diethoxymethylsilyl)methyl]cyclohexanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=27445-54-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclohexanamine, N-((diethoxymethylsilyl)methyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027445541 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cyclohexanamine, N-[(diethoxymethylsilyl)methyl]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N-{[Diethoxy(methyl)silyl]methyl}cyclohexanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10594147 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Cyclohexanamine, N-[(diethoxymethylsilyl)methyl] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.114.960 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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